molecular formula C23H32O5 B1153447 8-iso-17-phenyl trinor Prostaglandin F2β

8-iso-17-phenyl trinor Prostaglandin F2β

Cat. No. B1153447
M. Wt: 388.5
InChI Key: YFHHIZGZVLHBQZ-YDJWCRLFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Bimatoprost (free acid) is a metabolically stable analog of prostaglandin F2α (PGF2α) and a potent agonist for the FP receptor. It binds to the FP receptor on ovine luteal cells with a relative potency of 756% compared to that of PGF2α. At the rat recombinant FP receptor expressed in CHO cells bimatoprost inhibits PGF2α binding with a Ki of 1.1 nM. The isopropyl ester of bimatoprost is slightly better than PGF2α isopropyl ester in reducing the intraocular pressure in the cat eye without any irritation. 8-iso-17-phenyl PGF2β is an isomer of bimatoprost that is epimerized at the 8 and 9 positions. There are no published reports on the biological activity of 8-iso-17-phenyl PGF2β.

Scientific Research Applications

Ocular Microvascular Effects

Prostaglandin F(2alpha) analogues, including 8-iso-17-phenyl trinor Prostaglandin F2β, have significant implications in glaucoma treatment, particularly through their effects on the microvasculature in the eye. Studies have shown that these analogues, such as latanoprost and its relatives, which exhibit selectivity for the FP prostanoid receptor, can induce microvascular effects including vasodilatation and increased capillary permeability in ocular tissues (Stjernschantz, Selén, Astin, & Resul, 2000).

Intraocular Pressure Regulation

Several studies have focused on the role of prostaglandin analogues in regulating intraocular pressure, a key factor in glaucoma management. Prostaglandin EP1 and FP receptor agonists, including derivatives of 8-iso-17-phenyl trinor Prostaglandin F2β, have been found to reduce intraocular pressure effectively. This suggests that these compounds can be used as ocular hypotensive agents, with potential therapeutic applications in treating conditions like glaucoma (Bhattacherjee, Williams, & Paterson, 1999).

Receptor Cloning and Analysis

Research has also been conducted on cloning and analyzing receptors for prostaglandin F2 alpha, which includes analogues like 8-iso-17-phenyl trinor Prostaglandin F2β. This research provides insights into the molecular and functional characteristics of these receptors, which are pivotal in developing targeted treatments for various conditions, including those related to ocular health (Graves et al., 1995).

Bioactivity in Various Systems

The bioactivity of prostaglandin analogues like 8-iso-17-phenyl trinor Prostaglandin F2β has been studied across various systems. These studies have highlighted the potency and efficacy of these compounds in inducing physiological responses such as luteolysis, blood pressure modulation, and synchronization of the estrous cycle in animals (Miller, Weeks, Lauderdale, & Kirton, 1975).

Ocular Metabolism and Permeability

Research into the corneal permeability and metabolism of phenyl substituted prostaglandin esters, including 8-iso-17-phenyl trinor Prostaglandin F2β, provides valuable insights into how these substances interact with ocular tissues. Understanding their permeability and metabolic pathways is crucial for developing effective ocular drugs (Basu, Sjöquist, Stjernschantz, & Resul, 1994).

properties

Product Name

8-iso-17-phenyl trinor Prostaglandin F2β

Molecular Formula

C23H32O5

Molecular Weight

388.5

InChI

InChI=1S/C23H32O5/c24-18(13-12-17-8-4-3-5-9-17)14-15-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,14-15,18-22,24-26H,2,7,10-13,16H2,(H,27,28)/b6-1-,15-14+/t18-,19-,20+,21+,22+/m0/s1

InChI Key

YFHHIZGZVLHBQZ-YDJWCRLFSA-N

SMILES

O[C@H]1[C@@H](C/C=CCCCC(O)=O)[C@@H](/C=C/[C@@H](O)CCC2=CC=CC=C2)[C@H](O)C1

synonyms

9β,11α,15S-trihydroxy-17-phenyl-(8β)-prosta-5Z,13E-dien-1-oic acid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
8-iso-17-phenyl trinor Prostaglandin F2β
Reactant of Route 2
8-iso-17-phenyl trinor Prostaglandin F2β
Reactant of Route 3
8-iso-17-phenyl trinor Prostaglandin F2β
Reactant of Route 4
8-iso-17-phenyl trinor Prostaglandin F2β
Reactant of Route 5
8-iso-17-phenyl trinor Prostaglandin F2β
Reactant of Route 6
8-iso-17-phenyl trinor Prostaglandin F2β

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.